1-Ethoxy-2-fluoro-3-methylbenzene
Overview
Description
1-Ethoxy-2-fluoro-3-methylbenzene is a chemical compound with the molecular formula C9H11FO . It has a molecular weight of 154.18 . The compound is a liquid at room temperature .
Synthesis Analysis
The synthesis of 1-Ethoxy-2-fluoro-3-methylbenzene could involve electrophilic aromatic substitution . This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of 1-Ethoxy-2-fluoro-3-methylbenzene can be represented by the InChI code: 1S/C9H11FO/c1-3-11-8-6-4-5-7(2)9(8)10/h4-6H,3H2,1-2H3 . This indicates that the compound contains nine carbon atoms, eleven hydrogen atoms, one fluorine atom, and one oxygen atom .Chemical Reactions Analysis
1-Ethoxy-2-fluoro-3-methylbenzene can undergo electrophilic aromatic substitution . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .Physical And Chemical Properties Analysis
1-Ethoxy-2-fluoro-3-methylbenzene is a liquid at room temperature . It has a molecular weight of 154.18 . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
1-Ethoxy-2-fluoro-3-methylbenzene is used in organic synthesis . It’s a building block in the synthesis of more complex organic compounds. Its unique structure allows it to participate in various reactions to form new bonds and create new molecules .
Suzuki–Miyaura Coupling
This compound can be used in the Suzuki–Miyaura (SM) coupling reaction . The SM coupling reaction is a popular method for forming carbon-carbon bonds, which is a key process in the synthesis of many organic compounds. The mild and functional group tolerant reaction conditions of SM coupling make it a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mechanism of Action
The mechanism of action for the reactions of 1-Ethoxy-2-fluoro-3-methylbenzene involves electrophilic aromatic substitution . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Safety and Hazards
properties
IUPAC Name |
1-ethoxy-2-fluoro-3-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FO/c1-3-11-8-6-4-5-7(2)9(8)10/h4-6H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOGPPCQYNOSNPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-2-fluoro-3-methylbenzene | |
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